Cas no 6339-19-1 (5-amino-4-chloro-2,3-dihydropyridazin-3-one)

5-amino-4-chloro-2,3-dihydropyridazin-3-one structure

6339-19-1 structure

Product Name:5-amino-4-chloro-2,3-dihydropyridazin-3-one

CAS No:6339-19-1

MF:C₄H₄ClN₃O

MW:145.547059059143

MDL:MFCD01632362

CID:513284

PubChem ID:95827

Update Time:2025-04-19

5-amino-4-chloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 5-Amino-4-chloropyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 5-amino-4-chloro-
- 5-Amino-4-chloro-3(2H)-pyridazinone
- Desphenyl Chloridazon
- 4-Amino-5-chloropyridazin-6-on
- CHLORIDAZON-DESPHENYL
- 4-amino-5-chloro-1H-pyridazin-6-one
- 43F7SZ79PP
- 5-AMINO-4-CHLORO-2,3-DIHYDROPYRIDAZIN-3-ONE
- NSC38293
- chloridazone-desphenyl
- 3(2h)-pyridazinone, 5-amino-4-chloro
- KSC618S6L
- 4-amino-5-chloro-6-pyridazone
- 5-amino-4-chloropyridazin-3-ol
- KS
- Chloridazon-desphenyl 100 microg/mL in Acetonitrile
- NSC-38293
- 6339-19-1
- EN300-107044
- 5-Amino-4-chloro-3-pyridazinone
- DTXSID50212792
- CHEBI:83479
- PB10202
- Chloridazon Metabolite B
- 5-AMINO-4-CHLORO-2H-PYRIDAZIN-3-ONE
- 4-AMINO-5-CHLOROPYRIDAZIN-6(1H)-ONE
- Chloridazon-desphenyl 10 microg/mL in Acetonitrile
- SCHEMBL11704753
- NSC 38293
- Z1198157209
- CS-0053952
- MFCD01632362
- DS-18140
- UNII-43F7SZ79PP
- SY024000
- Q27156862
- NS00000315
- AKOS006278170
- AM-944/40947503
- chloridazon TP1
- 5-amino-4-chloro-2,3-dihydropyridazin-3-one
- MDL： MFCD01632362
- Inchi： 1S/C4H4ClN3O/c5-3-2(6)1-7-8-4(3)9/h1H,(H3,6,8,9)
- InChI Key： FEWPCPCEGBPTAL-UHFFFAOYSA-N
- SMILES： ClC1C(NN=CC=1N)=O

Computed Properties

Exact Mass: 145.00400
Monoisotopic Mass: 145.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.5
XLogP3: -0.3

Experimental Properties

Density: 1.29
Melting Point: 297-300°C (dec.)
Refractive Index: 1.606
PSA: 71.77000
LogP: 0.58670

5-amino-4-chloro-2,3-dihydropyridazin-3-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5-amino-4-chloro-2,3-dihydropyridazin-3-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-amino-4-chloro-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	208961-1g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	95%	1g	￡91.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WR240-200mg	5-amino-4-chloro-2,3-dihydropyridazin-3-one	6339-19-1	97%	200mg	174.0CNY	2021-08-04
Chemenu	CM102297-1g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	1g	$262	2021-08-06
Chemenu	CM102297-5g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	5g	$804	2021-08-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY024000-5g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	≥95%	5g	¥1141.00	2025-04-13
Alichem	A029183480-5g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	5g	$796.08	2023-09-01
Alichem	A029183480-10g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	10g	$950.64	2023-09-01
Alichem	A029183480-25g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	25g	$2267.20	2023-09-01
Ambeed	A168348-250mg	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	250mg	$30.0	2025-04-18
Ambeed	A168348-1g	5-Amino-4-chloropyridazin-3(2H)-one	6339-19-1	97%	1g	$41.0	2025-04-18

5-amino-4-chloro-2,3-dihydropyridazin-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:6339-19-1)5-Amino-4-chloropyridazin-3(2H)-one

Order Number:LE17719

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

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